Cas no 565166-61-2 (4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde)

• Product Name: 4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde
• CAS No: 565166-61-2
• MF: C₁₄H₈N₂O₃S₂
• MW: 316.354920387268
• CID: 3100885
• PubChem ID: 2242829
• Update Time: 2025-04-21

4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde
• 565166-61-2
• CS-0218511
• EN300-01174
• QXA16661
• G23907
• Z31204313
• STL368426
• 4-(Benzothiazol-2-ylsulfanyl)-3-nitro-benzaldehyde
• AKOS000104714

• Inchi： 1S/C14H8N2O3S2/c17-8-9-5-6-13(11(7-9)16(18)19)21-14-15-10-3-1-2-4-12(10)20-14/h1-8H
• InChI Key： SLHWAGFVTGZGPQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SC1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 315.99763447Da
• Monoisotopic Mass: 315.99763447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 129Ų